2-Methoxy-6-(prop-1-en-2-yl)aniline

• CAS RN: 194782-60-0
• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 2-methoxy-6-prop-1-en-2-ylaniline
• InChI: InChI=1S/C10H13NO/c1-7(2)8-5-4-6-9(12-3)10(8)11/h4-6H,1,11H2,2-3H3
• InChI Key: CWRDFHRRFZSCEB-UHFFFAOYSA-N
• SMILES: CC(=C)C1=C(C(=CC=C1)OC)N
• synonyms: Benzenamine, 2-methoxy-6-(1-methylethenyl)-

Description

2-Methoxy-6-(prop-1-en-2-yl)aniline, also known as O-Methyl-tyramine, is a naturally occurring alkaloid found in various plants, including Citrus aurantium and Ephedra sinica. It has gained interest in the scientific community due to its potential therapeutic applications and its role as a precursor in the synthesis of other biologically active compounds.

Mechanism Of Action

The exact mechanism of action of 2-Methoxy-6-(prop-1-en-2-yl)aniline is not fully understood, but it is believed to act as a sympathomimetic agent, stimulating the sympathetic nervous system and increasing the release of norepinephrine and dopamine.
Biochemical and Physiological Effects:
2-Methoxy-6-(prop-1-en-2-yl)aniline has been shown to have several biochemical and physiological effects, including an increase in heart rate, blood pressure, and bronchodilation. It has also been shown to increase the release of norepinephrine and dopamine, which may contribute to its potential therapeutic effects.

Advantages And Limitations For Lab Experiments

One advantage of using 2-Methoxy-6-(prop-1-en-2-yl)aniline in lab experiments is its availability and relatively low cost. However, one limitation is its potential toxicity, which may require careful handling and disposal.

Future Directions

Future research on 2-Methoxy-6-(prop-1-en-2-yl)aniline could focus on its potential therapeutic applications, including its use as a bronchodilator and in the treatment of depression and anxiety. Additionally, further studies could investigate its mechanism of action and potential side effects, as well as its use as a precursor in the synthesis of other biologically active compounds.

Synthesis Methods

The synthesis of 2-Methoxy-6-(prop-1-en-2-yl)aniline can be achieved through several methods, including the reduction of 2-Methoxy-6-(prop-1-en-2-yl)benzonitrile with lithium aluminum hydride or the reduction of 2-Methoxy-6-(prop-1-en-2-yl)benzaldehyde with sodium borohydride.

Scientific Research Applications

2-Methoxy-6-(prop-1-en-2-yl)aniline has been studied for its potential therapeutic applications, including its ability to act as a bronchodilator and to increase blood pressure and heart rate. It has also been investigated for its potential use in the treatment of depression and anxiety.